Cas no 2375261-35-9 (6-Chloro-4-hydroxy-2-oxo-1,3-dihydroquinoline-4-carboxylic acid)

• Product Name: 6-Chloro-4-hydroxy-2-oxo-1,3-dihydroquinoline-4-carboxylic acid
• CAS No: 2375261-35-9
• MF: C₁₀H₈ClNO₄
• MW: 241.627821922302
• CID: 5327255
• Update Time: 2025-07-20

6-Chloro-4-hydroxy-2-oxo-1,3-dihydroquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-4-hydroxy-2-oxo-1,3-dihydroquinoline-4-carboxylic acid
• Z3796662451
• 6-chloro-4-hydroxy-2-oxo-1,2,3,4-tetrahydroquinoline-4-carboxylic acid

• Inchi： 1S/C10H8ClNO4/c11-5-1-2-7-6(3-5)10(16,9(14)15)4-8(13)12-7/h1-3,16H,4H2,(H,12,13)(H,14,15)
• InChI Key： MWOMMHODPMSEMR-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(C(=O)O)(CC(N2)=O)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 335
• XLogP3: 0.2
• Topological Polar Surface Area: 86.6

Additional information on 6-Chloro-4-hydroxy-2-oxo-1,3-dihydroquinoline-4-carboxylic acid

Introduction to 6-Chloro-4-hydroxy-2-oxo-1,3-dihydroquinoline-4-carboxylic acid (CAS No: 2375261-35-9)

6-Chloro-4-hydroxy-2-oxo-1,3-dihydroquinoline-4-carboxylic acid, identified by its CAS number 2375261-35-9, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic organic compound belongs to the quinoline family, a class of molecules renowned for their broad spectrum of biological activities and therapeutic potential. The unique structural features of this compound, including its chloro and hydroxyl substituents, as well as its oxo group, contribute to its distinct chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.

The quinoline core of 6-Chloro-4-hydroxy-2-oxo-1,3-dihydroquinoline-4-carboxylic acid has been extensively studied for its pharmacological effects. Quinolines and their derivatives have a long history in medicine, with several well-known drugs derived from this class exhibiting antimicrobial, antimalarial, and anticancer properties. The presence of the chloro group at the 6-position and the hydroxyl group at the 4-position enhances the compound's ability to interact with biological targets, such as enzymes and receptors, thereby modulating cellular processes.

Recent advancements in chemical biology have highlighted the importance of quinoline derivatives in developing novel therapeutic agents. The 2-oxo group in the structure of 6-Chloro-4-hydroxy-2-oxo-1,3-dihydroquinoline-4-carboxylic acid introduces a carbonyl functionality, which can participate in various chemical reactions, including condensation and oxidation processes. This versatility makes the compound a promising candidate for further functionalization and derivatization, enabling the synthesis of new analogs with enhanced pharmacological profiles.

One of the most compelling aspects of 6-Chloro-4-hydroxy-2-oxo-1,3-dihydroquinoline-4-carboxylic acid is its potential in oncology research. Quinoline derivatives have shown promise as inhibitors of kinases and other enzymes involved in cancer cell proliferation. The specific arrangement of substituents in this compound may facilitate interactions with key targets in oncogenic pathways, making it a candidate for further investigation as an anticancer agent. Preclinical studies have begun to explore its efficacy in inhibiting tumor growth and preventing metastasis, with initial results suggesting significant promise.

The synthesis of 6-Chloro-4-hydroxy-2-oxo-1,3-dihydroquinoline-4-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the chloro group typically involves chlorination reactions using reagents such as phosphorus oxychloride (POCl₃), while the hydroxyl group can be incorporated through hydrolysis or oxidation processes. The 2-oxo group is often introduced via condensation reactions between appropriate precursors. These synthetic strategies highlight the compound's complexity and the expertise required to produce it in high yield and purity.

In addition to its pharmaceutical applications, 6-Chloro-4-hydroxy-2-oxo-1,3-dihydroquinoline-4-carboxylic acid has potential uses in agrochemical research. Quinoline derivatives are known to exhibit herbicidal and fungicidal properties, making them valuable in crop protection strategies. The structural features of this compound may allow it to interfere with essential metabolic pathways in plants and fungi, offering a novel approach to pest management. Further research is needed to fully elucidate these effects and develop practical applications.

The chemical stability of 6-Chloro-4-hydroxy-2-oxo-1,3-dihydroquinoline-4-carboxylic acid is another critical consideration in its application. The presence of multiple reactive functional groups necessitates careful handling under controlled conditions to prevent degradation. Storage conditions must be optimized to maintain stability, including temperature control and protection from light exposure. These factors are essential for ensuring consistent quality and efficacy throughout various stages of research and development.

The growing interest in natural product-inspired drug discovery has also spurred investigations into quinoline derivatives derived from bioactive plant compounds. While 6-Chloro-4-hydroxy-2-o x o -1 , 3 -d i h y d ro q u i n o l i n e - 4 - c a r b o x y l i c a c i d is not directly derived from a natural source, its structural inspiration from natural products underscores the importance of quinolines in medicinal chemistry. By leveraging natural scaffolds and modifying them through synthetic chemistry, researchers can generate novel compounds with improved pharmacological properties.

Computational chemistry has emerged as a powerful tool for studying the interactions between 6-Chloro - 4 - h y d r o x y - 2 - o x o - 1 , 3 -d i h y d ro q u i n o l i n e - 4 - c a r b o x y l i c a c i d and biological targets. Molecular modeling techniques can predict binding affinities and identify key interaction sites within enzymes or receptors. These predictions guide experimental efforts by highlighting potential modifications that could enhance binding or improve selectivity. Such integrative approaches are crucial for accelerating drug discovery pipelines.

The environmental impact of synthesizing and using 6-Chloro - 4 - h y d r o x y - 2 - o x o - 1 , 3 -d i h y d ro q u i n o l i n e - 4 - c a r b o x y l i c a c i d must also be considered. Sustainable synthetic methods are being developed to minimize waste generation and reduce reliance on hazardous reagents. Green chemistry principles encourage the use of renewable feedstocks and energy-efficient processes to make drug production more environmentally friendly while maintaining high standards of quality control.

In conclusion,6-Chloro - 4 - h y d r o x y - 2 - o x o - 1 , 3 -d i h y d ro q u i n o l i n e - 4 - c a r b o x y l i c a c i d (CAS No: 2375261 .35 .9) represents a significant advancement in pharmaceutical chemistry with diverse applications ranging from oncology to agrochemicals . Its unique structural features , coupled with recent advancements in synthetic methodologies , make it an exciting candidate for further research . As our understanding of biological systems continues to evolve , compounds like this will play an increasingly important role in developing next-generation therapeutics .